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Compound of Interest

Compound Name: 1,2-Diiodotetrafluoroethane

Cat. No.: B1220659

An In-depth Technical Guide to 1,2-Diiodotetrafluoroethane: Properties, Applications, and
Experimental Considerations

Introduction

1,2-Diiodotetrafluoroethane (CzFal2) is a halogenated alkane that serves as a crucial
intermediate in the synthesis of a variety of fluorine-containing compounds.[1][2] Its unique
chemical structure, featuring a carbon-carbon bond flanked by four highly electronegative
fluorine atoms and two relatively labile iodine atoms, imparts specific reactivity that is highly
valued in organofluorine chemistry. This guide provides a comprehensive overview of the
physical, chemical, and safety properties of 1,2-diiodotetrafluoroethane, tailored for
researchers, scientists, and professionals in drug development and material science.

Compound Identification and Nomenclature

Precise identification is paramount in scientific research. 1,2-Diiodotetrafluoroethane is
known by several names and is cataloged under various chemical registry systems.
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Identifier Value

IUPAC Name 1,1,2,2-tetrafluoro-1,2-diiodoethane[3]

1,2-Diiodoperfluoroethane, Tetrafluoro-1,2-

Common Synonyms -
diiodoethane[3]

CAS Number 354-65-4[3][4]

Molecular Formula C2Fal2[3][4]

Molecular Weight 353.82 g/mol [3][5]

InChl Key NZXVPCQHQVWOFD-UHFFFAOYSA-N[2]
SMILES FCRNCHEPI2]E]

EC Number 206-567-2[3]

Physical and Chemical Properties

The physical state and thermodynamic properties of a compound dictate its handling, storage,
and reaction conditions. 1,2-Diiodotetrafluoroethane is a liquid under standard conditions.[3]

Physical Properties
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Property Value Source

Colorless to purple, red,
Appearance o [2]
brown, or green liquid

Physical State Liquid [6]
Density 2.629 g/cm3 [61[7]
Boiling Point 111.0 £ 8.0 °C at 760 mmHg [8]
Melting Point -21 °C [8]
Refractive Index 1.4920-1.4980 @ 20 °C [2]
Vapor Pressure 27.3 £ 0.2 mmHg at 25°C [8]
LogP (Octanol/Water) 3.042 - 4.37 [5][8]

Solubilit Insoluble in water; soluble in
olubility
other solvents.[5][7]

Chemical Properties and Reactivity

Thermal Stability: The compound can undergo thermal decomposition. During a fire, irritating
and highly toxic gases may be generated, including carbon monoxide, carbon dioxide,
hydrogen fluoride gas, and hydrogen iodide.[8]

Light Sensitivity: 1,2-Diiodotetrafluoroethane is light-sensitive and should be stored
accordingly to prevent degradation.[2][8]

Incompatibilities: It is incompatible with strong oxidizing agents.[2][8]

Reactivity: The carbon-iodine bonds are the most reactive sites in the molecule. This allows
1,2-diiodotetrafluoroethane to serve as a precursor in telomerization reactions, particularly
with tetrafluoroethylene (TFE), to produce a,w-diiodoperfluoroalkanes.[9] These longer-chain
diiodo compounds are valuable in the synthesis of fluoropolymers and fluoroelastomers.[9]

Synthesis Intermediate: It is primarily used as an intermediate in organic chemical synthesis.
[2] For instance, it can be synthesized from the pyrolysis gas of waste
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polytetrafluoroethylene (PTFE), which yields tetrafluoroethylene, followed by a reaction with
iodine.[1]

Spectroscopic Data

Characterization of 1,2-diiodotetrafluoroethane is supported by various spectroscopic
techniques. Mass spectrometry data shows a molecular ion peak at m/z 354.[10] The NIST
Chemistry WebBook provides access to gas phase thermochemistry, phase change data, and
gas chromatography information.[4][11] °F NMR spectral data is also available for this
compound.[3]

Synthesis and Applications
Synthesis Overview

A notable synthesis method involves recycling waste polytetrafluoroethylene (PTFE).[1] PTFE
is pyrolyzed under vacuum at 500-550 °C to yield tetrafluoroethylene (TFE) gas.[1] This TFE
gas, without further separation, is then reacted with iodine at 150-160 °C and 12 atm to
produce 1,2-diiodotetrafluoroethane with high conversion of iodine (up to 98%).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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